N'-(1,3-dimethylbutylidene)-2-methoxybenzohydrazide

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 2-methoxy-N-[(Z)-4-methylpentan-2-ylideneamino]benzamide
• InChI: InChI=1S/C14H20N2O2/c1-10(2)9-11(3)15-16-14(17)12-7-5-6-8-13(12)18-4/h5-8,10H,9H2,1-4H3,(H,16,17)/b15-11-
• InChI Key: KMIWLWRKYWAJAV-PTNGSMBKSA-N
• Isomeric SMILES: CC(C)C/C(=N\NC(=O)C1=CC=CC=C1OC)/C
• SMILES: CC(C)CC(=NNC(=O)C1=CC=CC=C1OC)C

Description

N'-(1,3-dimethylbutylidene)-2-methoxybenzohydrazide, also known as DMBA, is a chemical compound that has been used extensively in scientific research. DMBA is a synthetic compound that is mainly used as a carcinogen to induce tumors in experimental animals.

Mechanism of Action

N'-(1,3-dimethylbutylidene)-2-methoxybenzohydrazide is metabolized in the liver to form reactive intermediates that can bind to DNA and cause mutations. The mutations can lead to the development of tumors. This compound has been shown to induce tumors in a variety of tissues, including the mammary gland, skin, and lung.
Biochemical and Physiological Effects:
This compound has been shown to induce a variety of biochemical and physiological effects in experimental animals. It can cause oxidative stress, inflammation, and DNA damage. This compound has also been shown to alter the expression of genes involved in cell proliferation, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

N'-(1,3-dimethylbutylidene)-2-methoxybenzohydrazide is a useful tool for studying the mechanisms of carcinogenesis and evaluating the efficacy of anti-cancer drugs. It is relatively easy to synthesize and has a high potency for inducing tumors. However, this compound has some limitations for lab experiments. It can be toxic to experimental animals at high doses, and the tumors induced by this compound may not be representative of human cancers.

Future Directions

There are several future directions for research on N'-(1,3-dimethylbutylidene)-2-methoxybenzohydrazide. One area of research is the development of new animal models for human cancers. Another area of research is the evaluation of the efficacy of new anti-cancer drugs using this compound-induced tumors. Finally, there is a need for further research on the mechanisms of carcinogenesis induced by this compound, including the role of oxidative stress, inflammation, and DNA damage.

Synthesis Methods

N'-(1,3-dimethylbutylidene)-2-methoxybenzohydrazide is synthesized by the condensation of 2-methoxybenzohydrazide with 1,3-dimethylbutylaldehyde in the presence of an acid catalyst. The reaction is carried out under reflux conditions, and the product is purified by recrystallization. The yield of this compound is typically around 80%.

Scientific Research Applications

N'-(1,3-dimethylbutylidene)-2-methoxybenzohydrazide is widely used in scientific research as a carcinogen to induce tumors in experimental animals. It has been used to study the mechanisms of carcinogenesis and to evaluate the efficacy of anti-cancer drugs. This compound is also used in the development of animal models for human cancers.